Cas no 56920-82-2 (2-(butoxymethyl)furan)

• Product Name: 2-(butoxymethyl)furan
• CAS No: 56920-82-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD01726117
• CID: 1600294
• PubChem ID: 42041
• Update Time: 2025-05-24

2-(butoxymethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(butoxymethyl)furan
• furan, 2-(butoxymethyl)-
• BRN 0112762
• GEO-03142
• 2-17-00-00114 (Beilstein Handbook Reference)
• BBL103489
• STL557299
• SCHEMBL1287680
• s11931
• 2-butoxymethylfuran
• MS-20638
• butyl furfuryl ether
• 2-butoxymethyl-furan
• MFCD01726117
• 56920-82-2
• A852928
• AKOS025212134
• DTXSID40205471
• SB61209

• MDL： MFCD01726117
• Inchi： 1S/C9H14O2/c1-2-3-6-10-8-9-5-4-7-11-9/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： YPDABMXTZAZGFC-UHFFFAOYSA-N
• SMILES： O(CC1=CC=CO1)CCCC

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.4Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 190 ºC
• Flash Point: 74.6±9.3 ºC,
• Refractive Index: 1.4522 (estimate)
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 22.37

Additional information on 2-(butoxymethyl)furan

Compound CAS No. 56920-82-2: 2-(Butoxymethyl)furan

The compound CAS No. 56920-82-2, commonly referred to as 2-(butoxymethyl)furan, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the furan ring system with a butoxymethyl substituent. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its stability and reactivity in various chemical reactions. The butoxymethyl group attached to the furan ring introduces additional functional groups, enhancing the compound's versatility and reactivity.

Recent studies have highlighted the potential of 2-(butoxymethyl)furan in the development of advanced materials, particularly in the synthesis of high-performance polymers and composites. Researchers have explored its ability to undergo polymerization under specific conditions, leading to the formation of thermally stable and mechanically robust materials. These materials have shown promise in applications such as aerospace components, high-temperature insulation, and lightweight structural materials.

In addition to its role in materials science, CAS No. 56920-82-2 has also been investigated for its potential in drug delivery systems. The compound's unique structure allows for the attachment of various bioactive molecules, making it a valuable component in the design of targeted drug delivery vehicles. Recent studies have demonstrated its ability to enhance the bioavailability of certain drugs by protecting them from enzymatic degradation during transit through biological systems.

The synthesis of 2-(butoxymethyl)furan involves a multi-step process that typically begins with the preparation of furan derivatives followed by alkylation or substitution reactions to introduce the butoxymethyl group. Researchers have optimized these processes to achieve higher yields and better purity levels, making the compound more accessible for large-scale applications.

One of the most exciting developments involving CAS No. 56920-82-2 is its use in green chemistry initiatives. Scientists have explored its potential as a building block for synthesizing biodegradable polymers and environmentally friendly materials. These efforts align with global sustainability goals and highlight the compound's role in promoting eco-friendly chemical processes.

In terms of safety and handling, 2-(butoxymethyl)furan exhibits moderate toxicity levels, requiring standard precautions during storage and use. Proper ventilation and personal protective equipment are recommended to minimize exposure risks. Regulatory agencies have established guidelines for safe handling and disposal of this compound to ensure compliance with environmental standards.

The continued exploration of CAS No. 56920-82-2 properties and applications underscores its importance as a key intermediate in organic synthesis. Its ability to participate in a wide range of chemical reactions makes it an invaluable tool for researchers across diverse disciplines.

In conclusion, compound CAS No. 56920-82-2 (2-(butoxymethyl)furan) stands out as a multifaceted organic compound with significant potential in materials science, drug delivery systems, and green chemistry initiatives. As research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing modern chemical technologies.